Cas no 2228439-57-2 (3-fluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine)

• Product Name: 3-fluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine
• CAS No: 2228439-57-2
• MF: C₁₀H₁₀F₅N
• MW: 239.185120105743
• CID: 6299378
• PubChem ID: 165721455
• Update Time: 2025-07-15

3-fluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine
• EN300-1948958
• 2228439-57-2
• 3-fluoro-3-[5-fluoro-2-(trifluoromethyl)phenyl]propan-1-amine

• Inchi： 1S/C10H10F5N/c11-6-1-2-8(10(13,14)15)7(5-6)9(12)3-4-16/h1-2,5,9H,3-4,16H2
• InChI Key： MVDHWVAHTWFQQS-UHFFFAOYSA-N
• SMILES： FC(CCN)C1C=C(C=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 239.07334013g/mol
• Monoisotopic Mass: 239.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3-fluoro-3-5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine

Professional Introduction to Compound with CAS No. 2228439-57-2 and Product Name: 3-fluoro-3,5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine

The compound with the CAS number 2228439-57-2, specifically identified by the product name 3-fluoro-3,5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple fluorine atoms and a trifluoromethyl group in its molecular framework imparts distinct characteristics that make it a promising candidate for further research and development.

One of the most striking features of this compound is its fluorinated aromatic ring system. The incorporation of fluorine atoms at the 3rd and 5th positions, along with a trifluoromethyl group at the 2nd position, enhances the lipophilicity and metabolic stability of the molecule. These modifications are strategically designed to improve pharmacokinetic profiles, which is a critical factor in drug design and development. The increased lipophilicity can lead to better membrane permeability, while the stability against metabolic degradation ensures a longer half-life, allowing for more effective therapeutic action.

Recent studies have highlighted the potential of fluorinated aromatic compounds in medicinal chemistry. The use of fluorine atoms is well-documented for their ability to modulate biological activity, often leading to increased binding affinity and selectivity. For instance, fluorine substitution can alter electronic properties, affecting both the reactivity and interactions with biological targets. In the case of 3-fluoro-3,5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine, these modifications are expected to enhance its interaction with enzymes and receptors, making it a valuable tool in drug discovery.

The compound’s structural features also make it an interesting candidate for exploring new therapeutic avenues. The phenylpropanamine backbone provides a scaffold that can be further modified to target specific biological pathways. Researchers have been particularly interested in its potential applications in oncology, where fluorinated compounds have shown promise in inhibiting tumor growth and metastasis. The trifluoromethyl group, in particular, has been associated with enhanced binding affinity to protein targets, which could be leveraged for developing more potent and selective inhibitors.

Advances in synthetic methodologies have made it possible to access complex fluorinated molecules like 3-fluoro-3,5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine with greater ease and efficiency. Modern techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies have enabled chemists to introduce fluorine atoms at precise positions within the molecular structure. These methods not only improve yield but also allow for greater control over regioselectivity, ensuring that the desired modifications are achieved without unwanted side reactions.

The pharmacological profile of this compound is still under investigation, but preliminary data suggest that it exhibits interesting biological activities. In vitro studies have shown that it interacts with several key targets relevant to human health. For example, its ability to modulate enzyme activity could make it useful in treating metabolic disorders or inflammatory conditions. Additionally, its interaction with receptor proteins may open up possibilities for developing treatments against neurological disorders.

The synthesis of 3-fluoro-3,5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine involves multiple steps that require careful optimization to ensure high purity and yield. The introduction of fluorine atoms often presents challenges due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic chemistry have provided tools such as protecting groups and specialized catalysts that help mitigate these issues. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

In conclusion, 3-fluoro-3,5-fluoro-2-(trifluoromethyl)phenylpropan-1-amine (CAS No. 2228439-57-2) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features offer potential advantages in drug design, particularly in terms of improved pharmacokinetic properties and enhanced binding affinity. As research continues to uncover new applications for fluorinated compounds, this molecule is poised to play a crucial role in the development of novel therapeutic agents.